Cas no 1549082-42-9 (5-(Ethylthio)picolinonitrile)

• Product Name: 5-(Ethylthio)picolinonitrile
• CAS No: 1549082-42-9
• MF: C₈H₈N₂S
• MW: 164.227519989014
• CID: 4701794
• Update Time: 2023-08-14

5-(Ethylthio)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(ethylthio)picolinonitrile
• 5-(ethylsulfanyl)pyridine-2-carbonitrile
• 5-(Ethylthio)picolinonitrile

• Inchi： 1S/C8H8N2S/c1-2-11-8-4-3-7(5-9)10-6-8/h3-4,6H,2H2,1H3
• InChI Key： NUESGSZTWBNLPP-UHFFFAOYSA-N
• SMILES： S(C1C=NC(C#N)=CC=1)CC

Computed Properties

• Exact Mass: 164.041
• Monoisotopic Mass: 164.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62